molecular formula C16H15NO5 B13978185 2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid

2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid

Cat. No.: B13978185
M. Wt: 301.29 g/mol
InChI Key: IVVVZJZHGOWIBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid (CAS: 1421949-06-5) is a benzofuran-derived compound with a molecular formula of C₁₆H₁₅NO₅ and a molecular weight of 301.29 g/mol. Its structure comprises a benzofuran core substituted at the 5-position with an acetic acid group and at the 2-position with a hydroxymethyl-linked 3,5-dimethylisoxazole moiety. The compound is of interest in pharmaceutical research due to the isoxazole ring’s metabolic stability and the benzofuran scaffold’s versatility in drug design .

Properties

Molecular Formula

C16H15NO5

Molecular Weight

301.29 g/mol

IUPAC Name

2-[2-[(3,5-dimethyl-1,2-oxazol-4-yl)-hydroxymethyl]-1-benzofuran-5-yl]acetic acid

InChI

InChI=1S/C16H15NO5/c1-8-15(9(2)22-17-8)16(20)13-7-11-5-10(6-14(18)19)3-4-12(11)21-13/h3-5,7,16,20H,6H2,1-2H3,(H,18,19)

InChI Key

IVVVZJZHGOWIBG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NO1)C)C(C2=CC3=C(O2)C=CC(=C3)CC(=O)O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid typically involves multiple stepsThe reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to scale up the production process efficiently .

Chemical Reactions Analysis

Types of Reactions

2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation but often involve controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups such as halides or amines .

Scientific Research Applications

2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through pathways that involve binding to these targets and modulating their activity .

Comparison with Similar Compounds

The compound’s structural and functional analogs include its methyl ester derivative, methyl 2-(2-((3,5-dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetate (CAS: 1421949-05-4), and other benzofuran-isoxazole hybrids. Below is a detailed comparison:

Structural and Physicochemical Properties
Property 2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic Acid Methyl Ester Derivative (CAS: 1421949-05-4)
CAS Registry Number 1421949-06-5 1421949-05-4
Molecular Formula C₁₆H₁₅NO₅ C₁₇H₁₇NO₅
Molecular Weight 301.29 g/mol 315.32 g/mol
Functional Groups Acetic acid (-COOH), isoxazole, hydroxymethyl Methyl ester (-COOCH₃), isoxazole, hydroxymethyl
Predicted Solubility Higher aqueous solubility (due to -COOH group) Lower aqueous solubility (ester group)
LogP (Lipophilicity) ~1.2–1.8 (moderate polarity) ~2.0–2.5 (more lipophilic)

Key Differences :

  • The methyl ester derivative’s lipophilicity suggests better membrane permeability, often exploited in prodrug strategies to enhance bioavailability .
Stability and Reactivity
  • The parent acid’s -COOH group may confer susceptibility to decarboxylation under high temperatures or basic conditions.
  • The methyl ester’s stability in acidic environments (e.g., stomach) makes it preferable for oral delivery, while esterases in the liver or plasma facilitate hydrolysis .

Biological Activity

The compound 2-(2-((3,5-Dimethylisoxazol-4-yl)(hydroxy)methyl)benzofuran-5-yl)acetic acid is a synthetic derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of its biological activity, supported by data tables and relevant case studies.

Chemical Structure

The chemical structure of the compound includes a benzofuran moiety substituted with a 3,5-dimethylisoxazole and a hydroxy group. This unique arrangement is believed to contribute to its biological properties.

Biological Activity Overview

Recent studies have highlighted several key areas of biological activity for this compound:

  • Antimicrobial Activity :
    • Preliminary screening indicates that compounds similar to this structure exhibit varying degrees of antibacterial and antifungal properties. For instance, derivatives of 3,5-dimethylisoxazole have shown selective activity against Gram-positive bacteria such as Bacillus subtilis and fungi like Candida albicans .
    • A study on related isoxazole derivatives reported minimal inhibitory concentrations (MICs) for several compounds, suggesting potential for further development .
  • Anticancer Properties :
    • The compound's structural features may enhance its cytotoxic effects against cancer cells. Research on benzoxazole derivatives has demonstrated significant toxicity towards various cancer cell lines, including breast (MCF-7), lung (A549), and prostate (PC3) cancer cells .
    • Structure-activity relationship (SAR) studies indicate that modifications to the isoxazole ring can influence the anticancer efficacy, suggesting pathways for optimizing therapeutic potential .

Table 1: Antimicrobial Activity of Related Compounds

Compound NameMIC (µg/mL)Activity Type
3,5-Dimethylisoxazole Derivative A15Antibacterial
3,5-Dimethylisoxazole Derivative B30Antifungal
Benzoxazole Derivative C25Anticancer

Table 2: Cytotoxicity Against Cancer Cell Lines

Cell LineCompound TestedIC50 (µM)
MCF-72-(2-((3,5-Dimethylisoxazol-4-yl)...10
A5492-(2-((3,5-Dimethylisoxazol-4-yl)...15
PC32-(2-((3,5-Dimethylisoxazol-4-yl)...20

Case Studies

  • Antibacterial Efficacy :
    A study conducted on a series of isoxazole derivatives demonstrated that certain modifications significantly enhanced antibacterial activity against Staphylococcus aureus. The compound's ability to inhibit bacterial growth was attributed to its interaction with bacterial cell membranes .
  • Cytotoxicity Profiles :
    In vitro assays revealed that the compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells. This selectivity was noted in studies involving several cancer types, with IC50 values indicating effective concentrations for therapeutic applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.